DSPE-PEG-COOH, MW 2000

Critical micelle concentration Colloidal stability Nanoparticle formulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H94N2NaO14P
Molecular Weight 1001.2 g/mol
Cat. No. B15577754
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDSPE-PEG-COOH, MW 2000
Molecular FormulaC50H94N2NaO14P
Molecular Weight1001.2 g/mol
Structural Identifiers
InChIInChI=1S/C50H95N2O14P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-48(56)63-43-45(66-49(57)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)44-65-67(59,60)64-40-38-52-50(58)62-42-41-61-39-37-51-46(53)35-36-47(54)55;/h45H,3-44H2,1-2H3,(H,51,53)(H,52,58)(H,54,55)(H,59,60);/q;+1/p-1/t45-;/m0./s1
InChIKeySQUYRMAYOHXTJY-XZMLEQSQSA-M
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DSPE-PEG-COOH (MW 2000): Targeted Drug Delivery Conjugate


DSPE-PEG-COOH (MW 2000) is an amphiphilic lipid-polymer conjugate consisting of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) covalently linked to a polyethylene glycol chain of approximately 2000 Daltons, terminating in a reactive carboxyl (-COOH) functional group . The DSPE moiety comprises two saturated C18 fatty acyl chains that provide robust hydrophobic anchoring into lipid bilayers [1], while the PEG2000 segment extends into the aqueous environment to confer steric stabilization and extended circulation properties . The terminal carboxyl group enables covalent conjugation to primary amine-containing molecules (antibodies, peptides, proteins, or amine-functionalized targeting ligands) via standard EDC/NHS carbodiimide chemistry . The molecular weight specification of 2000 Da is critical: this intermediate PEG length balances colloidal stability with functional accessibility, distinguishing it from both shorter-chain variants (MW 1000, which exhibit reduced circulation time and higher critical micelle concentration) and longer-chain variants (MW 3400-5000, which provide enhanced immune evasion but reduced ligand conjugation efficiency due to steric hindrance) .

Anchor DSPE lipid for stable membrane insertion in liposomes and LNPs
Stealth PEG 2000 chain reported to extend circulation and reduce immunogenicity
Handle Carboxyl group enables amine-reactive conjugation via EDC/NHS chemistry
Design MW 2000 balances ligand accessibility with stealth performance

DSPE-PEG-COOH (MW 2000) vs. Generic Substitutes


Scientific and industrial users cannot simply interchange DSPE-PEG-COOH (MW 2000) with other PEG-lipid conjugates without measurable consequences for formulation performance, conjugation efficiency, and biological outcomes. Three interdependent parameters—PEG molecular weight, terminal functional group chemistry, and lipid acyl chain composition—collectively determine the compound's behavior in nanoparticle systems [1]. Substituting a different PEG molecular weight alters the critical micelle concentration (CMC), particle size, steric shielding effectiveness, and circulation pharmacokinetics [2]. Changing the terminal functional group from carboxyl to methoxy, maleimide, or amine fundamentally redirects conjugation chemistry and downstream targeting capabilities [3]. Replacing the saturated DSPE anchor with unsaturated variants (e.g., DOPE) or alternative lipid backbones modifies membrane insertion kinetics, bilayer stability, and in vivo shedding rates [4]. The quantitative evidence presented in Section 3 demonstrates that these substitutions produce measurable, statistically significant differences in key performance metrics that directly impact formulation success rates, reproducibility, and therapeutic outcomes.

DSPE-PEG-COOH
mPEG-DSPE
Non-functionalized PEG-lipid lacks conjugation site; targeting ligand attachment not possible, reported uptake reduced
-COOH terminus
-MAL or -NH₂
Different reactive group forces new ligand chemistry; cross-reactivity and workflow revalidation may be needed
PEG MW 2000
PEG MW 5000 / 1000
Higher MW may increase steric hindrance and immunogenicity; lower MW may reduce circulation half-life, altering exposure profile

DSPE-PEG-COOH (MW 2000) Comparative Evidence


Cellular Uptake: DSPE-PEG-COOH vs. mPEG-DSPE

DSPE-PEG-COOH (MW 2000) exhibits a critical micelle concentration (CMC) of approximately 0.02 mg/mL, which is substantially lower than the CMC of the MW 1000 variant (higher CMC, ~0.1 mg/mL range) and higher than the CMC of MW 3400 and MW 5000 variants (<0.01 mg/mL) . This intermediate CMC value reflects an optimal balance: MW 2000 provides sufficient thermodynamic driving force for stable micelle and liposome formation while maintaining adequate dynamic exchange kinetics for post-insertion functionalization . The resulting micelle size for MW 2000 is approximately 20-30 nm, compared to ~20 nm for MW 1000 and 50-100 nm for MW 5000 . Higher molecular weight variants (MW 3400-5000) demonstrate lower CMC values (<0.01 mg/mL) and produce larger micelles (50-100 nm), which enhance steric stabilization but reduce the accessibility of terminal carboxyl groups for subsequent conjugation reactions due to increased PEG chain entanglement and steric hindrance . Conversely, the MW 1000 variant exhibits higher CMC (~0.1 mg/mL range) and smaller micelle size (~20 nm) but provides inadequate steric shielding for extended circulation .

Cellular Uptake
Head-to-head
Tf-SL-DOX (targeted) showed qualitatively higher uptake in HepG2 cells vs. SL-DOX (non-functionalized)
Supports -COOH as essential for ligand conjugation and receptor-mediated entry
In vitro HepG2 model; DOX payload
Critical micelle concentration Colloidal stability Nanoparticle formulation

In Vivo Lung Targeting: DSPE-PEG-COOH vs. DPPE-PEG-MAL

In a systematic structure-activity relationship study of PEGylated lipids in lipid nanoparticles (LNPs) for hepatic mRNA delivery, substitution of the PEG terminal group from methoxy (-OCH₃) to carboxyl (-COOH) or amine (-NH₂) produced a 2- to 3-fold increase in liver mRNA delivery efficiency [1]. The study demonstrated that terminal carboxyl and amine groups accelerate PEG shedding from the LNP surface following intravenous administration, thereby enhancing LNP interactions with hepatocytes and improving functional mRNA payload delivery to the liver [1]. In contrast, the methoxy-terminated DSPE-PEG variant (DSPE-mPEG) exhibited slower PEG desorption kinetics and consequently lower hepatic mRNA deposition despite maintaining extended circulation times [1]. This terminal group-dependent performance differential is attributed to the physicochemical properties of the PEG terminus influencing serum protein interactions and lipid exchange dynamics at the nanoparticle interface [1].

In Vivo Lung Targeting
Head-to-head
Type C (DSPE-PEG-COOH) ~130% lung binding vs. Type A; Type B only ~50%
Reported distal PEG-COOH conjugation enhances targeting without steric penalty
Mouse model; 34A antibody; 6 mol% DSPE-PEG-COOH
mRNA delivery Lipid nanoparticles Liver targeting PEG shedding kinetics

CMC and Bioavailability: The 2000 Da PEG Advantage

A direct comparative study evaluated immunoliposomes prepared with either DSPE-PEG-COOH or DSPE-PEG-MAL as conjugation linkers for anti-EGFR Fab' antibody attachment in siRNA delivery to SMMC-7721 hepatocellular carcinoma cells [1]. Both formulations used identical liposome compositions, antibody loading protocols, and siRNA payloads. The DSPE-PEG-MAL conjugated immunoliposomes (TLPD-FPM) demonstrated significantly greater cellular uptake in EGFR-overexpressing SMMC-7721 cells compared to DSPE-PEG-COOH conjugated immunoliposomes (TLPD-FPC) [1]. Quantitatively, the luciferase gene silencing efficiency of TLPD-FPM was approximately three-fold higher than that of TLPD-FPC [1]. Notably, there was no significant difference between the two formulations in particle size, siRNA encapsulation efficiency, cell viability, or serum stability [1]. However, the zeta potential differed significantly between the two formulations, indicating that the choice of conjugation linker alters the surface charge characteristics of the final nanoparticle [1].

CMC & PEG Balance
Reported
~0.02 mg/mL
MW 2000 CMC reported to support dilution stability and ligand accessibility
Intermediate between MW 1000 (higher CMC) and MW 5000 (steric risk)
siRNA delivery Immunoliposomes Gene silencing Antibody conjugation

Surface Engineering Precision: DSPE-PEG-COOH vs. Generic PEG Lipids

In a comprehensive study of PEG molecular weight effects on the accelerated blood clearance (ABC) phenomenon using PEGylated nanoemulsions, PE2000 (DSPE-PEG2000) and PE5000 (DSPE-PEG5000) were directly compared following repeated intravenous administration in rats [1]. PE5000 induced lower anti-PEG IgM antibody levels and a weaker ABC phenomenon compared to PE2000, while maintaining a similarly prolonged circulation time upon initial administration [1]. This counterintuitive finding—that higher PEG molecular weight (5000 Da) actually reduces immunogenicity and ABC severity relative to intermediate molecular weight (2000 Da)—has significant implications for formulation design [1]. The study further established that as PEG molecular weight increases, the ABC phenomenon becomes more severe up to a threshold, after which higher molecular weights (≥5000 Da) paradoxically attenuate the ABC response [1]. The molecular weight specification of 2000 Da for DSPE-PEG-COOH must therefore be selected with awareness that formulations using this variant may exhibit more pronounced ABC upon repeated dosing compared to MW 5000 alternatives [1].

Surface Engineering
Reported
Dual-ligand (Angiopep-2 + AS1411) conjugation via EDC/NHS on PLGA core; sustained drug release unaffected
Reported modular surface functionalization preserves particle stability and release
In vitro BBB model; size and zeta potential maintained
Accelerated blood clearance Anti-PEG antibodies Pharmacokinetics Immunogenicity

Lipid Anchor-Dependent Membrane Stability and Insertion Kinetics: DSPE (Saturated C18) Versus DPPE (Saturated C16)

The saturated C18 fatty acyl chains of DSPE confer superior membrane anchoring stability compared to shorter-chain phospholipids such as DPPE (C16 saturated). Studies comparing PEG-DSPE with PEG-DPPE demonstrate that PEG-DSPE exhibits a higher binding rate constant to lipid membranes due to stronger hydrophobic interactions, while PEG-DPPE separates into monomers more rapidly [1]. The combination of PEG-DSPE with C18 membrane lipids represents the most thermodynamically stable pairing for liposome and lipid nanoparticle formulations [1]. In mixed monolayer studies with DSPC (distearoylphosphatidylcholine), DSPE-PEG2000 at concentrations greater than 5 mol% produces energetically stable films, with maximum stability achieved at approximately 7 mol% [2]. This class-level evidence establishes that the saturated C18 DSPE anchor provides measurable advantages in membrane retention and formulation stability over unsaturated or shorter-chain phospholipid alternatives, reducing the risk of PEG-lipid desorption and premature clearance in vivo.

Membrane stability Lipid anchoring Bilayer insertion Formulation robustness

PEG Anchor-Dependent Circulation Time Enhancement: DSPE-PEG2000 Versus Alternative PEG-Lipid Conjugates in Emodin Liposomes

A comparative pharmacokinetic study evaluated emodin-loaded liposomes incorporating three distinct PEG anchor chemistries at identical PEG molecular weight (2000 Da): mPEG2000 (methoxy-terminated PEG-cholesterol hemisuccinate analog), DSPE-PEG2000, and Chol-PEG2000 (PEG-cholesterol conjugate) [1]. Relative to non-PEGylated emodin liposomes (Emo-Lip baseline), DSPE-PEG2000 liposomes (DSPE-Emo-Lip) demonstrated superior enhancement across all pharmacokinetic parameters. Specifically, DSPE-Emo-Lip achieved a 4.25 ± 0.76-fold increase in elimination half-life (t₁/₂), compared to 2.29 ± 0.32-fold for mPEG-Emo-Lip and 3.36 ± 0.47-fold for Chol-Emo-Lip [1]. The mean residence time (MRT) for DSPE-Emo-Lip was 3.52 ± 0.61-fold higher than non-PEGylated baseline, versus 1.72 ± 0.26-fold and 2.42 ± 0.31-fold for mPEG and Chol variants respectively [1]. The area under the curve (AUC) increased 5.30 ± 0.28-fold for DSPE-Emo-Lip, exceeding the 2.23 ± 0.06-fold (mPEG) and 3.83 ± 0.34-fold (Chol) improvements [1]. Correspondingly, plasma clearance (CL) was reduced to 0.19 ± 0.01-fold of baseline for DSPE-Emo-Lip, compared to 0.44 ± 0.01-fold and 0.26 ± 0.02-fold for the comparators [1].

Pharmacokinetics Circulation half-life Liposome formulation PEG anchor comparison

DSPE-PEG-COOH (MW 2000) Application Areas


Targeting Ligand Attachment on Lipid Nanoparticles

Based on direct comparative evidence demonstrating that carboxyl-terminated PEG-lipids increase liver mRNA delivery efficiency by 2- to 3-fold compared to methoxy-terminated variants [1], DSPE-PEG-COOH (MW 2000) is optimally suited for LNP formulations targeting hepatic mRNA delivery. The accelerated PEG shedding kinetics conferred by the carboxyl terminus enhance LNP-hepatocyte interactions, improving functional payload deposition in the liver [1]. The MW 2000 specification provides the optimal balance of CMC (~0.02 mg/mL) for stable LNP formation while maintaining sufficient carboxyl accessibility for efficient bioconjugation if further functionalization is required . This application scenario is particularly relevant for mRNA-based vaccines, therapeutic protein replacement strategies, and gene editing applications where hepatic targeting is desired.

Stealth Liposomes and LNPs: Optimized Pharmacokinetics

DSPE-PEG-COOH (MW 2000) is the preferred intermediate for covalent conjugation of amine-containing targeting ligands (antibodies, peptides, aptamers, or proteins) to liposome and nanoparticle surfaces via standard EDC/NHS carbodiimide chemistry [1]. The MW 2000 PEG spacer provides sufficient length (~45 ethylene oxide units) to extend the carboxyl group beyond the PEG corona for efficient coupling while minimizing steric hindrance compared to longer-chain variants (MW 3400-5000) that may reduce reaction yields due to PEG chain entanglement . The saturated C18 DSPE anchor ensures stable membrane retention during conjugation and subsequent in vivo circulation, with demonstrated thermodynamic stability at incorporation ratios up to 7 mol% [2]. This scenario applies to targeted drug delivery, immuno-liposome development, and diagnostic nanoparticle functionalization.

Hybrid Nanoparticle Formulation and Scale-Up

Pharmacokinetic evidence demonstrates that DSPE-PEG2000 provides superior circulation time enhancement compared to alternative PEG anchors at equivalent molecular weight, with elimination half-life extended 4.25 ± 0.76-fold and AUC increased 5.30 ± 0.28-fold relative to non-PEGylated liposomes [1]. These quantitative improvements exceed those achieved with mPEG2000 (2.29 ± 0.32-fold t₁/₂ increase; 2.23 ± 0.06-fold AUC increase) and Chol-PEG2000 (3.36 ± 0.47-fold t₁/₂ increase; 3.83 ± 0.34-fold AUC increase) [1]. The MW 2000 specification is particularly appropriate for single-dose or infrequent dosing regimens where the more pronounced ABC phenomenon associated with MW 2000 (versus MW 5000) is clinically acceptable . This scenario applies to liposomal chemotherapeutics, long-circulating imaging agents, and sustained-release drug delivery systems requiring extended plasma residence time.

Carboxyl-Functionalized Nanoparticles for EDC/NHS-Mediated Surface Modification in Research and Development

The terminal carboxyl group of DSPE-PEG-COOH (MW 2000) provides a versatile chemical handle for EDC/NHS-mediated activation and subsequent coupling to primary amine-containing molecules [1]. Unlike methoxy-terminated DSPE-PEG (DSPE-mPEG) which lacks reactive functionality, or DSPE-PEG-MAL which is restricted to thiol-maleimide chemistry, the carboxyl terminus enables the broadest range of conjugation chemistries including amide bond formation, esterification, and hydrazide coupling [1]. The MW 2000 variant offers a CMC of ~0.02 mg/mL that supports stable nanoparticle formation while maintaining reaction accessibility . The saturated DSPE anchor provides superior membrane retention compared to unsaturated or shorter-chain phospholipids, with PEG-DSPE + C18 membrane combinations identified as the optimal thermodynamic pairing for formulation stability [2]. This scenario is essential for research laboratories developing custom functionalized nanoparticles, academic drug delivery programs, and industrial formulation development requiring versatile surface chemistry.

Application
Selection Property
Validation Focus
Ligand-targeted liposome/LNP research
Carboxyl conjugation handle on PEG 2000 spacer
Receptor-mediated uptake and ligand density control
Stealth circulation and PK studies
PEG 2000 length and CMC balance
Reported circulation time and immunogenicity context
Hybrid nanoparticle formulation development
Post-synthesis modular functionalization
Maintained colloidal stability and drug release profile

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for DSPE-PEG-COOH, MW 2000

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.